Cas no 1350885-65-2 (tert-Butyl 4-(5-Hydroxy-4-methylpyridin-2-yl)piperazine-1-carboxylate)

• Product Name: tert-Butyl 4-(5-Hydroxy-4-methylpyridin-2-yl)piperazine-1-carboxylate
• CAS No: 1350885-65-2
• MF: C₁₅H₂₃N₃O₃
• MW: 293.36142373085
• CID: 1237476
• PubChem ID: 74888665
• Update Time: 2025-05-22

tert-Butyl 4-(5-Hydroxy-4-methylpyridin-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-propanyl 4-(5-hydroxy-4-methyl-2-pyridinyl)-1-piperazi necarboxylate
• tert-Butyl4-(5-hydroxy-4-methylpyridin-2-yl)piperazine-1-carboxylate
• tert-Butyl 4-(5-hydroxy-4-methylpyridin-2-yl)piperazine-1-carboxylate
• 1-Boc-4-(5-hydroxy-4-methylpyridin-2-yl)piperazine
• 1350885-65-2
• tert-Butyl 4-(5-Hydroxy-4-methylpyridin-2-yl)piperazine-1-carboxylate

• Inchi： 1S/C15H23N3O3/c1-11-9-13(16-10-12(11)19)17-5-7-18(8-6-17)14(20)21-15(2,3)4/h9-10,19H,5-8H2,1-4H3
• InChI Key： IEZQXFIJSPLRBC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=C(C)C(=CN=2)O)CC1)=O

Computed Properties

• Exact Mass: 293.17394160g/mol
• Monoisotopic Mass: 293.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on tert-Butyl 4-(5-Hydroxy-4-methylpyridin-2-yl)piperazine-1-carboxylate

tert-Butyl 4-(5-Hydroxy-4-methylpyridin-2-yl)piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-(5-hydroxy-4-methylpyridin-2-yl)piperazine-1-carboxylate, identified by the CAS number 1350885-65-2, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a piperazine ring, a pyridine moiety, and a tert-butyl ester group, which collectively contribute to its diverse chemical properties.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry. Piperazine, a six-membered ring containing two nitrogen atoms, is known for its ability to form hydrogen bonds and interact with biological targets. In this compound, the piperazine ring is substituted at the 4-position with a pyridine group, which introduces additional aromaticity and potential for π-π interactions. The presence of a hydroxyl group on the pyridine ring further enhances the molecule's ability to participate in hydrogen bonding, making it a promising candidate for various pharmacological applications.

The tert-butyl ester group attached to the piperazine ring plays a crucial role in modulating the compound's physicochemical properties. Ester groups are commonly used in drug design to improve solubility and bioavailability. In this case, the tert-butyl ester not only enhances solubility but also provides steric bulk, which can influence the molecule's interaction with biological targets. This feature makes tert-butyl 4-(5-hydroxy-4-methylpyridin-2-yl)piperazine-1-carboxylate an attractive lead compound for further optimization in drug discovery.

Recent research has focused on the synthesis and characterization of this compound. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic coupling reactions, have been employed to streamline its production. These methods not only improve yield but also reduce reaction time, making large-scale synthesis more feasible. The compound's stability under various conditions has also been thoroughly investigated, ensuring its suitability for long-term storage and use in experimental settings.

In terms of biological activity, tert-butyl 4-(5-hydroxy-4-methylpyridin-2-yl)piperazine-1-carboxylate has shown promising results in preliminary assays. It exhibits moderate inhibitory activity against several enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest potential applications in the treatment of Alzheimer's disease and other related conditions. Furthermore, studies have explored its anti-inflammatory properties, highlighting its ability to suppress pro-inflammatory cytokines in vitro.

The structural versatility of this compound allows for further modification to enhance its pharmacokinetic properties. For instance, substituting the tert-butyl ester with other ester groups or modifying the pyridine moiety could lead to improved bioavailability and target specificity. Collaborative efforts between chemists and biologists are ongoing to explore these possibilities and translate laboratory findings into clinical applications.

In conclusion, tert-butyl 4-(5-hydroxy-4-methylpyridin-2-yl)piperazine-1-carboxylate represents a valuable addition to the arsenal of compounds being investigated for therapeutic purposes. Its unique structure, combined with recent advances in synthetic chemistry and biological research, positions it as a key player in future drug development efforts.